Cas no 2549064-26-6 (N-[2-(3,5-Dimethylphenoxy)ethyl]-9-methyl-9H-purin-6-amine)

• Product Name: N-[2-(3,5-Dimethylphenoxy)ethyl]-9-methyl-9H-purin-6-amine
• CAS No: 2549064-26-6
• MF: C₁₆H₁₉N₅O
• MW: 297.354962587357
• CID: 5315509
• PubChem ID: 154853659
• Update Time: 2025-05-22

N-[2-(3,5-Dimethylphenoxy)ethyl]-9-methyl-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• F6791-3462
• N-[2-(3,5-dimethylphenoxy)ethyl]-9-methyl-9H-purin-6-amine
• AKOS040730674
• 2549064-26-6
• N-[2-(3,5-Dimethylphenoxy)ethyl]-9-methyl-9H-purin-6-amine

• Inchi： 1S/C16H19N5O/c1-11-6-12(2)8-13(7-11)22-5-4-17-15-14-16(19-9-18-15)21(3)10-20-14/h6-10H,4-5H2,1-3H3,(H,17,18,19)
• InChI Key： YCBFLKVZXOTLKC-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2NCCOC2=CC(C)=CC(C)=C2)N(C)C=1

Computed Properties

• Exact Mass: 297.15896025g/mol
• Monoisotopic Mass: 297.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 538.8±60.0 °C(Predicted)
• pka: 3.57±0.10(Predicted)

Additional information on N-[2-(3,5-Dimethylphenoxy)ethyl]-9-methyl-9H-purin-6-amine

N-[2-(3,5-Dimethylphenoxy)ethyl]-9-methyl-9H-purin-6-amine (CAS No. 2549064-26-6): A Comprehensive Overview

N-[2-(3,5-Dimethylphenoxy)ethyl]-9-methyl-9H-purin-6-amine (CAS No. 2549064-26-6) is a specialized organic compound that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, with its unique molecular structure, exhibits potential applications in various therapeutic areas. The purine backbone, combined with the dimethylphenoxyethyl side chain, makes it a subject of ongoing scientific exploration.

The molecular formula of N-[2-(3,5-Dimethylphenoxy)ethyl]-9-methyl-9H-purin-6-amine is C16H19N5O, and it belongs to the class of purine derivatives. These derivatives are widely studied for their biological activities, particularly in modulating cellular processes. Researchers are increasingly focusing on this compound due to its potential role in targeting specific enzymes or receptors, which could lead to breakthroughs in drug development.

One of the key features of CAS No. 2549064-26-6 is its structural similarity to naturally occurring purines, such as adenine and guanine. This similarity allows it to interact with biological systems in a way that mimics these essential molecules. As a result, it has been investigated for its potential in cancer research, neurological disorders, and immune system modulation. The compound's ability to influence signal transduction pathways makes it a promising candidate for further study.

In recent years, the demand for purine-based compounds like N-[2-(3,5-Dimethylphenoxy)ethyl]-9-methyl-9H-purin-6-amine has surged, driven by advancements in personalized medicine and targeted therapies. The compound's synthetic versatility and bioavailability have made it a focal point for researchers aiming to develop novel treatments for complex diseases. Its potential applications extend to anti-inflammatory agents and neuroprotective drugs, aligning with current trends in pharmaceutical innovation.

The synthesis of N-[2-(3,5-Dimethylphenoxy)ethyl]-9-methyl-9H-purin-6-amine involves multi-step organic reactions, often starting with readily available purine precursors. The process typically includes alkylation, etherification, and amination steps, ensuring high purity and yield. Researchers emphasize the importance of optimizing these synthetic routes to enhance the compound's scalability for industrial applications.

From a commercial perspective, CAS No. 2549064-26-6 is available through specialized chemical suppliers catering to the research and pharmaceutical sectors. Its market value is influenced by factors such as research funding, patent filings, and clinical trial outcomes. As more studies validate its therapeutic potential, the demand for this compound is expected to grow, particularly in regions with robust biotechnology infrastructures.

Safety and handling of N-[2-(3,5-Dimethylphenoxy)ethyl]-9-methyl-9H-purin-6-amine follow standard laboratory protocols for organic compounds. While it is not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation are recommended during handling. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines.

In conclusion, N-[2-(3,5-Dimethylphenoxy)ethyl]-9-methyl-9H-purin-6-amine (CAS No. 2549064-26-6) represents a fascinating area of research with broad implications for medicine and biotechnology. Its unique properties and potential applications make it a compound worth watching in the coming years. As scientific understanding deepens, this molecule may unlock new possibilities in drug discovery and therapeutic innovation.